4-ethyl-N-[2-(trifluoromethyl)phenyl]benzamide

• IUPAC Name: 4-ethyl-N-[2-(trifluoromethyl)phenyl]benzamide
• InChI: InChI=1S/C16H14F3NO/c1-2-11-7-9-12(10-8-11)15(21)20-14-6-4-3-5-13(14)16(17,18)19/h3-10H,2H2,1H3,(H,20,21)
• InChI Key: QZOJHFIXKPLMCK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)NC2=CC=CC=C2C(F)(F)F
• Molecular Formula: C16H14F3NO
• Molecular Weight: 293.28 g/mol

Description

4-ethyl-N-[2-(trifluoromethyl)phenyl]benzamide, also known as EF-TFM, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. EF-TFM belongs to the class of amides and is commonly used as a tool compound to study the function of proteins in cells.

Mechanism of Action

4-ethyl-N-[2-(trifluoromethyl)phenyl]benzamide works by binding to specific sites on proteins, which can alter their function. This binding can either activate or inhibit the protein, depending on the location of the binding site. This compound has been shown to bind to a variety of proteins, including GPCRs, ion channels, and enzymes.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, depending on the protein it binds to. For example, this compound has been shown to activate certain GPCRs, leading to downstream signaling events. It has also been shown to inhibit the function of certain ion channels, leading to changes in membrane potential. Additionally, this compound has been shown to inhibit the activity of certain enzymes, leading to changes in cellular metabolism.

Advantages and Limitations for Lab Experiments

One advantage of using 4-ethyl-N-[2-(trifluoromethyl)phenyl]benzamide in lab experiments is its high potency and specificity. This compound has been shown to have a high affinity for its target proteins, which allows for precise control over their function. Additionally, this compound is relatively easy to synthesize, which makes it readily available for research purposes.
One limitation of using this compound in lab experiments is its potential for off-target effects. While this compound has a high affinity for its target proteins, it can also bind to other proteins in the cell, leading to unintended effects. Additionally, this compound can be toxic to cells at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research involving 4-ethyl-N-[2-(trifluoromethyl)phenyl]benzamide. One area of interest is the development of new this compound analogs with improved potency and specificity. Another area of interest is the use of this compound in combination with other tools compounds to study complex cellular processes. Additionally, this compound could be used in drug discovery efforts to identify new therapeutic targets.

Scientific Research Applications

4-ethyl-N-[2-(trifluoromethyl)phenyl]benzamide has been widely used in scientific research as a tool compound to study the function of proteins in cells. It has been particularly useful in studying the role of protein-protein interactions and protein-ligand interactions. This compound has also been used to study the function of G protein-coupled receptors (GPCRs) and their downstream signaling pathways.